Cas no 1075178-25-4 (3-(3-Bromophenyl)-3-hydroxypropanenitrile)

3-(3-Bromophenyl)-3-hydroxypropanenitrile is a brominated aromatic compound featuring both hydroxyl and nitrile functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure allows for selective modifications, particularly in pharmaceutical and agrochemical applications, where it serves as a precursor for active ingredients. The presence of the bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the hydroxy and nitrile groups offer additional sites for derivatization. This compound is valued for its stability under standard conditions and its compatibility with a range of reaction conditions, facilitating efficient downstream transformations. Suitable for research and industrial use, it meets high purity standards for synthetic applications.

3-(3-Bromophenyl)-3-hydroxypropanenitrile structure

1075178-25-4 structure

Product Name:3-(3-Bromophenyl)-3-hydroxypropanenitrile

CAS No:1075178-25-4

MF:C₉H₈BrNO

MW:226.06992149353

CID:5520724

PubChem ID:57608363

Update Time:2025-10-19

3-(3-Bromophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-β-hydroxybenzenepropanenitrile
- 3-(3-Bromophenyl)-3-hydroxypropanenitrile
- 1075178-25-4
- F83588
- QECINZIVUJFZFO-UHFFFAOYSA-N
- SCHEMBL234828
- CS-0305656
- AKOS017668932
- Benzenepropanenitrile, 3-bromo-
- EN300-1246479
- A-hydroxy-
- Inchi： 1S/C9H8BrNO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,12H,4H2
- InChI Key： QECINZIVUJFZFO-UHFFFAOYSA-N
- SMILES： C1=CC(C(O)CC#N)=CC(Br)=C1

Computed Properties

Exact Mass: 224.97893g/mol
Monoisotopic Mass: 224.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44Å²

3-(3-Bromophenyl)-3-hydroxypropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1246479-50mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	50mg	$348.0	2023-10-02
Enamine	EN300-1246479-100mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	100mg	$364.0	2023-10-02
Enamine	EN300-1246479-250mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	250mg	$381.0	2023-10-02
Enamine	EN300-1246479-500mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	500mg	$397.0	2023-10-02
Enamine	EN300-1246479-1000mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	1000mg	$414.0	2023-10-02
Enamine	EN300-1246479-2500mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	2500mg	$810.0	2023-10-02
Enamine	EN300-1246479-5000mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	5000mg	$1199.0	2023-10-02
Enamine	EN300-1246479-10000mg	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	10000mg	$1778.0	2023-10-02
Enamine	EN300-1246479-0.05g	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	0.05g	$660.0	2023-06-08
Enamine	EN300-1246479-0.1g	3-(3-bromophenyl)-3-hydroxypropanenitrile	1075178-25-4	0.1g	$691.0	2023-06-08

3-(3-Bromophenyl)-3-hydroxypropanenitrile Production Method

Production Method 1

1798-85-2

1075178-25-4

15185-59-8

1932673-11-4

Reaction Conditions

1.1R:F3CCO2H, R:NaNO2, S:CHCl3, 10-15 min, rt; 0-5°C; 5°C → 20°C; 1 h, 20°C
1.2C:Al2O3, 20°C

Reference

: Isomerization of 3-unsubstituted 4,5-dihydroisoxazoles over alumina. A new synthesis of β-hydroxy nitriles

By Mochalov, S. S. et al, Russian Journal of Organic Chemistry, 2016, 52(3), 397-403